Cas no 57468-46-9 (dodecahelicene)
dodecahelicene structure
Product Name:dodecahelicene
CAS No:57468-46-9
MF:C50H28
MW:628.757332801819
CID:1604427
PubChem ID:143470
Update Time:2025-04-21
dodecahelicene Chemical and Physical Properties
Names and Identifiers
-
- dodecahelicene
- Dinaphtho(1,2-g:1',2'-g')naphtho(2,1-c:7,8-c')diphenanthrene
- Dinaphtho[1,2-g:1',2'-g']naphtho[2,1-c:7,8-c']diphenanthrene
- DTXSID60206081
- 57468-46-9
-
- Inchi: 1S/C50H28/c1-3-7-40-29(5-1)9-11-31-13-15-33-17-19-35-21-23-37-25-27-39-28-26-38-24-22-36-20-18-34-16-14-32-12-10-30-6-2-4-8-41(30)43(32)45(34)47(36)49(38)50(39)48(37)46(35)44(33)42(31)40/h1-28H
- InChI Key: WRIBLYWAWHZTKJ-UHFFFAOYSA-N
- SMILES: C12C(C=CC3=CC=C4C=CC5=CC=C6C=CC7C=CC=CC=7C6=C5C4=C13)=CC=C1C=CC3=CC=C4C=CC5C=CC6C=CC=CC=6C=5C4=C3C=21
Computed Properties
- Exact Mass: 628.21924
- Monoisotopic Mass: 628.219100893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 50
- Rotatable Bond Count: 0
- Complexity: 1140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
dodecahelicene Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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